Cas no 73834-77-2 (3-Amino-9H-pyrido3,4-bindole)

• Product Name: 3-Amino-9H-pyrido3,4-bindole
• CAS No: 73834-77-2
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD00209818
• CID: 571190
• PubChem ID: 160871164
• Update Time: 2025-05-28

3-Amino-9H-pyrido3,4-bindole Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indol-3-amine
• 3-Amino-9H-pyrido[3,4-b]indole
• 3-Amino-β-carboline
• 3-Aminonorharman
• 3-Amino-beta-carboline
• 9H-Pyrido(3,4-b)indol-3-amine
• 3-Amino-9H-pyrido(3,4-b)indole
• 9H-Pyrido(3,4-b)indole, 3-amino-
• 9h-
• A-carbolin-3-amine
• beta-Carbolin-3-amine
• beta-carboline-3-ylamine
• 9H-beta-Carbolin-3-ylamine
• UGMPOJSWOINMDE-UHFFFAOYSA-N
• NSC248005
• BDBM50001472
• N
• PD128565
• WS-01320
• AMY213
• T71284
• 73834-77-2
• NSC-248005
• 2H-pyrido[3,4-b]indol-3(9H)-imine
• 9H-I(2)-Carbolin-3-ylamine
• 114819-72-6
• L002417
• 3-amino-b-carboline
• SCHEMBL1982871
• AKOS006228054
• DTXSID10224356
• CHEMBL2171526
• CHEMBL54381
• Aminonorharman, 3-
• YCA83477
• 89GRX55RRD
• MFCD00209818
• DTXCID10146847
• A2486
• DB-183295
• 3-Amino-9H-pyrido3,4-bindole

• MDL： MFCD00209818
• Inchi： 1S/C11H9N3/c12-11-5-8-7-3-1-2-4-9(7)14-10(8)6-13-11/h1-6,14H,(H2,12,13)
• InChI Key： UGMPOJSWOINMDE-UHFFFAOYSA-N
• SMILES： N1C2C=NC(=CC=2C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 183.08000
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: Powder
• Density: 1.2078 (rough estimate)
• Melting Point: 291°C(lit.)
• Boiling Point: 306.89°C (rough estimate)
• Flash Point: 268.4°C
• Refractive Index: 1.6500 (estimate)
• PSA: 55.43000
• LogP: 2.22840
• λmax: 299(lit.)

3-Amino-9H-pyrido3,4-bindole Security Information

• RTECS：UU9351650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 3-Amino-9H-pyrido3,4-bindole

Exploring the Properties and Applications of 3-Amino-9H-pyrido[3,4-b]indole (CAS No. 73834-77-2)

3-Amino-9H-pyrido[3,4-b]indole, with the CAS number 73834-77-2, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a β-carboline derivative, exhibits unique structural features that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular framework combines a pyridine ring fused with an indole system, offering versatile reactivity for further functionalization.

In recent years, the demand for 3-Amino-9H-pyrido[3,4-b]indole has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and neuroprotective agents. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in studies targeting neurodegenerative diseases and cancer therapeutics. These applications align with current trends in precision medicine and personalized healthcare, where small-molecule modulators are increasingly sought after.

The synthesis of 3-Amino-9H-pyrido[3,4-b]indole typically involves multi-step organic reactions, including Pictet-Spengler cyclization or Bischler-Napieralski reactions. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and efficiency, addressing the growing need for sustainable and scalable production methods. This aligns with the broader industry shift toward green chemistry and process optimization, topics frequently searched by professionals in the field.

Beyond pharmaceuticals, CAS 73834-77-2 has shown promise in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated π-system and electron-rich nitrogen atoms contribute to interesting photophysical properties, making it suitable for optoelectronic devices and bioimaging. These applications resonate with the rising interest in smart materials and biocompatible sensors, which are hot topics in academic and industrial research.

Quality control and analytical characterization of 3-Amino-9H-pyrido[3,4-b]indole are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structural integrity. Researchers often search for analytical methods for heterocycles or stability studies of nitrogen-containing compounds, reflecting the importance of robust quality assurance protocols.

In summary, 3-Amino-9H-pyrido[3,4-b]indole (73834-77-2) represents a versatile building block with cross-disciplinary relevance. Its applications span from drug design to advanced materials, addressing contemporary challenges in healthcare and technology. As research continues to uncover its full potential, this compound is poised to remain a key player in innovation-driven industries.